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An In-depth Technical Guide on the Core Basic Properties of Cis-2-
Carbomethoxycyclohexane-1-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cis-2-Carbomethoxycyclohexane-1-carboxylic acid, with CAS Number 111955-05-6, is a

diester-carboxylic acid derivative of cyclohexane.[1] Its molecular formula is C9H14O4, and it

has a molecular weight of approximately 186.21 g/mol .[1][2] This compound is a valuable

building block in organic synthesis, particularly in the preparation of pharmaceuticals,

agrochemicals, and other specialty chemicals.[1] The cis-stereochemistry of the carbomethoxy

and carboxylic acid groups provides specific stereochemical control in the synthesis of complex

molecules.[1] This guide provides a detailed overview of its fundamental chemical and physical

properties, experimental protocols for their determination, and a logical synthesis pathway.

Chemical and Physical Properties
A summary of the key quantitative data for cis-2-carbomethoxycyclohexane-1-carboxylic
acid and related isomers is presented in Table 1. It is important to note that experimental data

for the target compound is limited in the available literature. Therefore, some data presented is

for structurally related isomers or is based on computational predictions.
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Table 1: Summary of Quantitative Data

Property Value Source

IUPAC Name

(1R,2S)-2-

methoxycarbonylcyclohexane-

1-carboxylic acid

[2]

CAS Number 111955-05-6 [1]

Molecular Formula C9H14O4 [1][2]

Molecular Weight 186.21 g/mol [2]

XLogP3 1.2 [1][3]

Hydrogen Bond Donor Count 1 [1][3]

Hydrogen Bond Acceptor

Count
4 [1][3]

Rotatable Bond Count 3 [1][3]

Complexity 212 [1]

pKa (Predicted for related

structures)

4.66 ± 0.10 (for 4-

carbomethoxy isomer)
[4]

Melting Point (for related

structure)

112-114 °C (for 4-

carbomethoxy isomer)
[4]

Water Solubility (for related

structure)

Slightly soluble (11 g/L at 25°C

for 4-carbomethoxy isomer)
[4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of key properties are provided

below.

Synthesis of Cis-2-Carbomethoxycyclohexane-1-
Carboxylic Acid
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This protocol is based on the selective mono-esterification of the corresponding anhydride.

Objective: To synthesize cis-2-carbomethoxycyclohexane-1-carboxylic acid from cis-1,2-

cyclohexanedicarboxylic anhydride.

Materials:

cis-1,2-Cyclohexanedicarboxylic anhydride

Anhydrous methanol

Pyridine (as catalyst, optional)

Diethyl ether

1 M Hydrochloric acid

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add cis-

1,2-cyclohexanedicarboxylic anhydride (1 equivalent).

Add anhydrous methanol (10-20 equivalents) to the flask.

Optionally, a catalytic amount of pyridine can be added to facilitate the reaction.
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Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer to a separatory funnel.

Wash the organic layer sequentially with 1 M hydrochloric acid and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the product by recrystallization or column chromatography to obtain pure cis-2-
carbomethoxycyclohexane-1-carboxylic acid.

Determination of pKa by Potentiometric Titration
Objective: To determine the acid dissociation constant (pKa) of the carboxylic acid group.

Materials:

Cis-2-carbomethoxycyclohexane-1-carboxylic acid sample

Standardized sodium hydroxide solution (e.g., 0.1 M)

Deionized water

pH meter with a combination electrode

Burette

Magnetic stirrer and stir bar

Beaker

Procedure:
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Accurately weigh a sample of the acid and dissolve it in a known volume of deionized

water in a beaker.

Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.

Allow the pH reading to stabilize.

Fill the burette with the standardized sodium hydroxide solution.

Add the titrant in small increments (e.g., 0.1-0.2 mL), recording the pH value after each

addition.

Continue the titration past the equivalence point.

Plot a graph of pH versus the volume of NaOH added. The pKa is the pH at the half-

equivalence point.

Determination of Melting Point
Objective: To determine the melting point range of the purified compound.

Materials:

Purified cis-2-carbomethoxycyclohexane-1-carboxylic acid

Capillary tubes

Melting point apparatus

Procedure:

Ensure the sample is completely dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of 10-15 °C per minute initially, then slow to 1-2 °C per minute as

the expected melting point is approached.
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Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes a clear liquid. This range is the melting point.

Visualizations
The following diagram illustrates a logical synthesis pathway for cis-2-
carbomethoxycyclohexane-1-carboxylic acid.

Starting Material Reaction Step Final Product

cis-1,2-Cyclohexanedicarboxylic
Anhydride Methanolysis

  Methanol (CH3OH)
  Reflux cis-2-Carbomethoxycyclohexane-

1-Carboxylic Acid

Click to download full resolution via product page

Caption: Synthesis of the target compound via methanolysis.

Conclusion
Cis-2-carbomethoxycyclohexane-1-carboxylic acid is a functionally rich molecule with

significant utility in synthetic chemistry. While comprehensive experimental data on its basic

properties are not extensively reported, its structural features and the properties of related

isomers suggest it is a stable compound amenable to a variety of chemical transformations.

The protocols outlined in this guide provide a framework for its synthesis and the

characterization of its fundamental properties, which are essential for its effective application in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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